12-(3-fluorophenyl)-14-(4-fluorophenyl)-4,7-dioxa-12,13,17-triazatetracyclo[8.7.0.0^{3,8}.0^{11,15}]heptadeca-1,3(8),9,11(15),13,16-hexaene

Specification

• CAS No.: 901021-17-8
• Molecular Formula: C24H15F2N3O2
• Molecular Weight: 415.4 g/mol
• IUPAC Name: 12-(3-fluorophenyl)-14-(4-fluorophenyl)-4,7-dioxa-12,13,17-triazatetracyclo[8.7.0.03,8.011,15]heptadeca-1,3(8),9,11(15),13,16-hexaene
• Standard InChI: InChI=1S/C24H15F2N3O2/c25-15-6-4-14(5-7-15)23-19-13-27-20-12-22-21(30-8-9-31-22)11-18(20)24(19)29(28-23)17-3-1-2-16(26)10-17/h1-7,10-13H,8-9H2
• Standard InChI Key: SAAJMDMTJLFBLH-UHFFFAOYSA-N
• SMILES: C1COC2=C(O1)C=C3C(=C2)N=CC4=C3N(N=C4C5=CC=C(C=C5)F)C6=CC(=CC=C6)F
• Canonical SMILES: C1COC2=C(O1)C=C3C(=C2)N=CC4=C3N(N=C4C5=CC=C(C=C5)F)C6=CC(=CC=C6)F

Introduction

The compound 12-(3-fluorophenyl)-14-(4-fluorophenyl)-4,7-dioxa-12,13,17-triazatetracyclo[8.7.0.0^{3,8}.0^{11,15}]heptadeca-1,3(8),9,11(15),13,16-hexaene is a complex heterocyclic molecule featuring multiple rings, including dioxane and triazole rings, along with fluorinated phenyl groups. This structure suggests potential applications in medicinal chemistry and materials science due to its unique electronic and optical properties.

Synthetic Routes

The synthesis of such complex molecules often involves multi-step reactions, including cyclocondensation and nucleophilic substitution. Common precursors might include fluorinated benzaldehydes and appropriate triazole derivatives. The use of catalysts and controlled reaction conditions is essential for optimizing yield and purity.

Chemical Reactions

• Oxidation: Can introduce hydroxyl or carbonyl groups.

• Reduction: May alter the oxidation state, affecting reactivity.

• Substitution Reactions: Fluorine atoms can be replaced by nucleophiles.

Applications

• Medicinal Chemistry: Potential for drug development due to its unique structure.

• Materials Science: Could be used in designing materials with specific electronic properties.

Table: Potential Applications

Application Area	Description
Medicinal Chemistry	Drug Development
Materials Science	Electronic/Optical Materials